Cas no 1305053-43-3 (Peg4-spdp)

• Product Name: Peg4-spdp
• CAS No: 1305053-43-3
• MF: C₂₀H₂₈N₂O₈S₂
• MW: 488.57492351532
• CID: 2601983
• PubChem ID: 53248045
• Update Time: 2025-04-21

Peg4-spdp Chemical and Physical Properties

Names and Identifiers

• 15-(2-pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid N-hydroxysuccinimide ester
• PEG4-SPDP
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-(pyridin-2-yldisulfanyl)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Pyridin-2-yldisulfanyl-PEG4-NHS
• AKOS027257120
• 4,7,10,13-Tetraoxapentadecanoic acid, 15-(2-pyridinyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
• CS-0104976
• SY034991
• F82464
• (2-pyridyldithio)-PEG4-NHS ester
• 15-(2-Pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid, N-hydroxysuccinimide ester
• HY-126496
• MS-29079
• 1305053-43-3
• 2,5-dioxopyrrolidin-1-yl 1-(pyridin-2-yl)-5,8,11,14-tetraoxa-1,2-dithiaheptadecan-17-oate
• MFCD20228987
• SCHEMBL906807
• FCC05343
• Peg4-spdp

• MDL： MFCD20228987
• Inchi： 1S/C20H28N2O8S2/c23-18-4-5-19(24)22(18)30-20(25)6-8-26-9-10-27-11-12-28-13-14-29-15-16-31-32-17-3-1-2-7-21-17/h1-3,7H,4-6,8-16H2
• InChI Key： AZXJOPLHLVNPKQ-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 488.12870820 g/mol
• Monoisotopic Mass: 488.12870820 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 164
• Molecular Weight: 488.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives